Cas no 384353-82-6 (3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-cyclopentylpropanoate)
3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-cyclopentylpropanoate Chemical and Physical Properties
Names and Identifiers
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- 3-(benzo[d]thiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-cyclopentylpropanoate
- Cyclopentanepropanoic acid, 3-(2-benzothiazolyl)-8-methyl-4-oxo-4H-1-benzopyran-7-yl ester
- 3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-cyclopentylpropanoate
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- Inchi: 1S/C25H23NO4S/c1-15-20(30-22(27)13-10-16-6-2-3-7-16)12-11-17-23(28)18(14-29-24(15)17)25-26-19-8-4-5-9-21(19)31-25/h4-5,8-9,11-12,14,16H,2-3,6-7,10,13H2,1H3
- InChI Key: PCDBUTKIPQXLLZ-UHFFFAOYSA-N
- SMILES: C1(CCC(OC2=CC=C3C(=C2C)OC=C(C2=NC4=CC=CC=C4S2)C3=O)=O)CCCC1
3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-cyclopentylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1190-0323-2μmol |
3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-cyclopentylpropanoate |
384353-82-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1190-0323-5μmol |
3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-cyclopentylpropanoate |
384353-82-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1190-0323-10μmol |
3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-cyclopentylpropanoate |
384353-82-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1190-0323-20μmol |
3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-cyclopentylpropanoate |
384353-82-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1190-0323-1mg |
3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-cyclopentylpropanoate |
384353-82-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1190-0323-2mg |
3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-cyclopentylpropanoate |
384353-82-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1190-0323-3mg |
3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-cyclopentylpropanoate |
384353-82-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1190-0323-4mg |
3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-cyclopentylpropanoate |
384353-82-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1190-0323-5mg |
3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-cyclopentylpropanoate |
384353-82-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1190-0323-10mg |
3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-cyclopentylpropanoate |
384353-82-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-cyclopentylpropanoate Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-cyclopentylpropanoate
Chemical Profile of 3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-cyclopentylpropanoate (CAS No. 384353-82-6) and Its Applications in Modern Research
3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-cyclopentylpropanoate, identified by the CAS number 384353-82-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, combines elements of benzothiazole, chromene, and cyclopentanone moieties, making it a versatile scaffold for medicinal chemistry exploration. The presence of multiple pharmacophoric sites within its structure positions it as a promising candidate for further investigation in drug discovery programs.
The benzothiazole moiety, a well-documented pharmacological scaffold, is renowned for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In particular, derivatives of benzothiazole have been extensively studied for their ability to modulate enzyme activity and interfere with key signaling pathways in cancer cells. The chromene ring system, on the other hand, is known for its photostability and potential applications in photochemical research. When integrated into a single molecular entity, the combination of these two heterocyclic systems in 3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-cyclopentylpropanoate suggests a synergistic effect that could enhance its pharmacological profile.
The 3-cyclopentylpropanoate side chain introduces additional conformational flexibility to the molecule, which can be exploited to optimize binding interactions with biological targets. This structural feature is particularly relevant in the context of enzyme inhibition studies, where subtle modifications in substrate affinity can significantly alter the potency and selectivity of a compound. Recent advancements in computational chemistry have enabled the use of molecular docking simulations to predict binding affinities and identify potential lead compounds. The structural complexity of 3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-cyclopentylpropanoate makes it an ideal candidate for such virtual screening approaches.
In the realm of drug discovery, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. The benzothiazole-chromene hybrid structure exemplified by CAS No. 384353-82-6 represents a convergence of two pharmacologically active moieties that have been independently validated in numerous preclinical and clinical studies. The integration of these motifs into a single molecule not only expands the chemical space available for exploration but also provides a rational basis for designing compounds with enhanced therapeutic potential. For instance, studies have shown that benzothiazole derivatives can modulate nuclear factor kappa B (NFκB) signaling, a key pathway involved in inflammation and cancer progression.
Moreover, the methyl group at the 8-position of the chromene ring in 3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-cyclopentylpropanoate serves as a critical pharmacophore that influences both solubility and metabolic stability. This feature is particularly important in drug development, where physicochemical properties often dictate bioavailability and efficacy. The cyclopentylpropanoate moiety further contributes to the molecule's overall lipophilicity, which can be fine-tuned to achieve optimal membrane permeability. These structural attributes make 384353-82-6 a compelling candidate for further optimization through structure-based drug design strategies.
Recent research has highlighted the potential of chromene derivatives as antioxidants and anti-inflammatory agents. The oxo group at the 4-position of the chromene ring enhances electrophilicity, allowing for interactions with nucleophilic residues on target proteins. This property has been exploited in the development of kinase inhibitors and other enzyme-targeted therapeutics. In parallel, benzothiazole-based compounds have demonstrated efficacy against various bacterial strains due to their ability to disrupt bacterial cell wall synthesis or interfere with DNA replication mechanisms. The combination of these two scaffolds in CAS No. 384353-82-6 may thus yield derivatives with dual functionality against both microbial pathogens and chronic inflammatory conditions.
The cyclopentylpropanoate side chain also offers opportunities for derivatization to explore different pharmacological profiles. For example, ester hydrolysis could generate corresponding carboxylic acids or amides, which might exhibit altered bioavailability or target specificity compared to their parent compound. Such modifications are often employed during hit-to-lead optimization pipelines to improve compound properties while maintaining core pharmacological activity. Advanced synthetic methodologies now allow for rapid diversification of molecular structures using flow chemistry or automated parallel synthesis platforms.
In conclusion,3-(1,3-benzothiazol-2-ylyl)-8-methyl -4 -oxo -4 H -chromen -7 -y l 3 -cyclopent ylpro pano ate (CAS No . 384353 -82 -6) represents an intriguing chemical entity with significant potential in pharmaceutical research . Its unique structural composition , featuring interlocking pharmacophoric units , positions it as an attractive scaffold for designing novel therapeutic agents . Ongoing studies aimed at elucidating its biological activity will likely uncover new applications across multiple therapeutic areas , reinforcing its importance as a valuable intermediate or lead compound . As synthetic techniques continue to evolve , expect further exploration into this class of hybrid molecules , expanding our arsenal against complex diseases.
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